1-[(2-fluorophenyl)methyl]-4-(1,2,5-thiadiazol-3-yl)piperazine

• IUPAC Name: 3-[4-[(2-fluorophenyl)methyl]piperazin-1-yl]-1,2,5-thiadiazole
• InChI: InChI=1S/C13H15FN4S/c14-12-4-2-1-3-11(12)10-17-5-7-18(8-6-17)13-9-15-19-16-13/h1-4,9H,5-8,10H2
• InChI Key: QAIQJTBOCCBRDS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2F)C3=NSN=C3
• Molecular Formula: C13H15FN4S
• Molecular Weight: 278.35 g/mol

Description

1-(2-Fluorophenyl)-4-(1,2,5-thiadiazol-3-yl)piperazine (FTPZ) is a heterocyclic compound with a wide range of applications. FTPZ is primarily used in scientific research, where it is used as a tool for studying a variety of biological systems. FTPZ has been studied for its potential therapeutic applications, such as in the treatment of cancer and neurological disorders. FTPZ is also used in the synthesis of other compounds, such as pharmaceuticals and agrochemicals.

Scientific Research Applications

Anticancer Properties

FTDP has shown promise as an anticancer agent. Researchers have explored its effects on tumor cell growth, apoptosis, and metastasis inhibition. .

Antimicrobial Activity

FTDP exhibits antibacterial and antifungal properties. Studies have evaluated its efficacy against various pathogens, including Gram-positive and Gram-negative bacteria, as well as fungal strains. .

Neuroprotective Potential

Given its structural resemblance to neurotransmitters, FTDP has been studied for its neuroprotective effects. Researchers have explored its ability to modulate neurotransmitter release, synaptic plasticity, and neuronal survival. .

Anti-Inflammatory Effects

FTDP has demonstrated anti-inflammatory properties by inhibiting pro-inflammatory cytokines and enzymes. .

Psychiatric Disorders

Researchers have examined FTDP’s impact on mood disorders, anxiety, and depression. .

Cardiovascular Applications

FTDP’s vasodilatory effects have piqued interest in cardiovascular research. It may play a role in managing hypertension, ischemic heart disease, and other cardiovascular conditions. .

These diverse applications highlight FTDP’s versatility and underscore the need for continued research. As scientists delve deeper into its properties, we may uncover additional uses and refine its clinical applications.

Siwach, A., & Verma, P. K. (2021). Synthesis and therapeutic potential of imidazole containing compounds. BMC Chemistry, 15(1), 12. Read moreIndole-3-acetic acid is a plant hormone produced by the degradation of tryptophan in higher plants. Derivatives of indole are of wide interest because of their diverse biological and clinical applications. Read moreHu, X., Wang, Y., & Zhang, Y. (2011). Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. Molecules, 16(9), 7301–7321. Read more

Mechanism of Action

Target of Action

It’s worth noting that compounds containing the1,3,4-thiadiazole moiety have been studied extensively for their potential as anticancer agents . They are known to disrupt processes related to DNA replication, thereby inhibiting the replication of both bacterial and cancer cells .

Mode of Action

The bioactive properties ofthiadiazole derivatives are generally connected with the fact that this heterocyclic ring is a bioisostere of pyrimidine, which is the skeleton of three nucleic bases . Therefore, these derivatives have the ability to disrupt processes related to DNA replication .

Biochemical Pathways

It’s known thatthiadiazole derivatives can disrupt processes related to DNA replication , which could potentially affect a wide range of biochemical pathways.

Pharmacokinetics

The compound’s predicted boiling point is623.0±65.0 °C and its predicted density is 1.56±0.1 g/cm3 . It is soluble in DMSO .

Result of Action

Compounds containing the1,3,4-thiadiazole moiety have shown a wide range of therapeutic activities like antimicrobial, antifungal, antimycobacterial, analgesic, anti-inflammatory, antipsychotic, antidepressant, anticonvulsant, and anti-leishmanial .

Action Environment

It is recommended to store the compound at -20°C .